Cas no 2084-24-4 (5-methyl-1-benzothiophene-3-carboxylic acid)

• Product Name: 5-methyl-1-benzothiophene-3-carboxylic acid
• CAS No: 2084-24-4
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD20639324
• CID: 5617451
• PubChem ID: 12825871
• Update Time: 2024-03-01

5-methyl-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-carboxy-5-methylbenzo[b]thiophene
• 5-methylbenzothiophene-3-carboxylic
• SCHEMBL5267650
• 2084-24-4
• 5-methyl-1-benzothiophene-3-carboxylic acid
• QDDGDCHXGAATCK-UHFFFAOYSA-N
• EN300-3007954
• Z1262514539
• 5-methylbenzo[b]thiophene-3-carboxylic acid

• MDL： MFCD20639324
• Inchi： 1S/C10H8O2S/c1-6-2-3-9-7(4-6)8(5-13-9)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： QDDGDCHXGAATCK-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 192.02450067g/mol
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes